Cas no 155868-96-5 (4H-1,3-Dioxino[5,4-d]pyrimidine(9CI))

4H-1,3-Dioxino[5,4-d]pyrimidine(9CI) structure
155868-96-5 structure
Product Name:4H-1,3-Dioxino[5,4-d]pyrimidine(9CI)
CAS No:155868-96-5
MF:C6H6N2O2
MW:138.124041080475
CID:107179
PubChem ID:57370171
Update Time:2025-04-18

4H-1,3-Dioxino[5,4-d]pyrimidine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Dioxino[5,4-d]pyrimidine(9CI)
    • 4H-[1,3]dioxino[5,4-d]pyrimidine
    • DTXSID40724612
    • 155868-96-5
    • 2H,4H-[1,3]Dioxino[5,4-d]pyrimidine
    • 4H-1,3-Dioxino[5,4-d]pyrimidine (9CI)
    • Inchi: 1S/C6H6N2O2/c1-6-5(8-3-7-1)2-9-4-10-6/h1,3H,2,4H2
    • InChI Key: KYCNVDPCMJEXCO-UHFFFAOYSA-N
    • SMILES: O1COC2C=NC=NC=2C1

Computed Properties

  • Exact Mass: 138.04298
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24
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